Cas no 62039-61-6 (2-Thiophenecarboxylic acid, 5-(tetradecylthio)-)

• Product Name: 2-Thiophenecarboxylic acid, 5-(tetradecylthio)-
• CAS No: 62039-61-6
• MF: C₁₉H₃₂O₂S₂
• MW: 356.586183547974
• CID: 459942
• PubChem ID: 12361511
• Update Time: 2025-04-19

2-Thiophenecarboxylic acid, 5-(tetradecylthio)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 5-(tetradecylthio)-
• 5-tetradecylsulfanylthiophene-2-carboxylic acid
• AYAZXLVWCVKWQX-UHFFFAOYSA-N
• 62039-61-6
• 5-(tetradecylthio)-2 -thiophene carboxylic acid
• CHEMBL3273824
• SCHEMBL11711979
• 5-(TETRADECYLSULFANYL)THIOPHENE-2-CARBOXYLIC ACID
• DTXSID50494157

• Inchi： 1S/C19H32O2S2/c1-2-3-4-5-6-7-8-9-10-11-12-13-16-22-18-15-14-17(23-18)19(20)21/h14-15H,2-13,16H2,1H3,(H,20,21)
• InChI Key： AYAZXLVWCVKWQX-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C(=O)O)S1)CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 356.18456
• Monoisotopic Mass: 356.18437261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 15
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9
• Topological Polar Surface Area: 90.8Ų

Experimental Properties

• PSA: 37.3